Cas no 1227622-70-9 (2-(Benzyloxy)-5-chloro-3-fluoropyridine)

• Product Name: 2-(Benzyloxy)-5-chloro-3-fluoropyridine
• CAS No: 1227622-70-9
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 829846
• PubChem ID: 67349740
• Update Time: 2025-08-03

2-(Benzyloxy)-5-chloro-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-chloro-3-fluoropyridine
• 5-chloro-3-fluoro-2-phenylmethoxypyridine
• 2-benzyloxy-5-chloro-3-fluoro-pyridine
• SCHEMBL2287859
• BS-19517
• UMRGQFIHBZQARP-UHFFFAOYSA-N
• J-506242
• CS-0212770
• DTXSID70736864
• 1227622-70-9
• AKOS016015128
• Pyridine, 5-chloro-3-fluoro-2-(phenylmethoxy)-

• Inchi： 1S/C12H9ClFNO/c13-10-6-11(14)12(15-7-10)16-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： UMRGQFIHBZQARP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.03600
• Monoisotopic Mass: 237.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.45310

Additional information on 2-(Benzyloxy)-5-chloro-3-fluoropyridine

2-(Benzyloxy)-5-chloro-3-fluoropyridine: A Comprehensive Overview

The compound 2-(Benzyloxy)-5-chloro-3-fluoropyridine, identified by the CAS number 1227622-70-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical and pharmaceutical industries. The molecule consists of a pyridine ring substituted with a benzyloxy group at position 2, a chlorine atom at position 5, and a fluorine atom at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups like chlorine and fluorine enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the benzyloxy group introduces steric hindrance and electronic effects, which can be exploited in designing bioactive compounds.

One of the most promising applications of 2-(Benzyloxy)-5-chloro-3-fluoropyridine lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing heterocyclic compounds, which are crucial in medicinal chemistry. For instance, this compound can serve as a building block for developing novel antibiotics or antiviral agents by incorporating it into larger molecular frameworks.

The synthesis of 1227622-70-9 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. These improvements are particularly relevant as industries increasingly prioritize sustainable practices.

In terms of physical properties, 2-(Benzyloxy)-5-chloro-3-fluoropyridine exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various solvent-based reactions, including nucleophilic substitutions and coupling reactions.

The chemical stability of this compound is another area of interest. Studies have shown that it remains stable under normal storage conditions but can undergo decomposition under harsh acidic or basic environments. Understanding its stability is crucial for determining its shelf life and optimal storage conditions.

In conclusion, 1227622-70-9, or 2-(Benzyloxy)-5-chloro-3-fluoropyridine, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future research and industrial applications.